1-amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one
Overview
Description
1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one, commonly referred to as AHBA, is a heterocyclic organic compound that belongs to the class of benzodiazepines. AHBA is a versatile and important molecule in organic chemistry due to its potential applications in the synthesis of various compounds and materials. AHBA is a key intermediate in the synthesis of several pharmaceuticals, agrochemicals, and other compounds.
Scientific Research Applications
Privileged Scaffolds in Medicinal Chemistry
1-Amino-4,5-dihydro-1H-benzo[d]azepin-2(3H)-one and its derivatives have received significant attention in medicinal chemistry. These compounds are considered privileged scaffolds, frequently used as core structures in therapeutic peptide mimetics (Van der Poorten et al., 2018). They offer a versatile basis for developing a variety of constrained therapeutic agents, highlighting their importance in drug discovery.
Synthesis Methodologies
Efficient synthesis methodologies for these compounds are crucial for their application in pharmaceutical research. One such method involves the Ugi-3CR reaction, providing a one-pot strategy for accessing substituted benzazepinone derivatives. These derivatives are notable for their structural complexity and substitution versatility, making them suitable for various biological applications (Van der Poorten et al., 2018).
Application in Peptide Mimicry
The structural attributes of this compound make it particularly useful for peptide mimicry. Its ability to introduce conformational constraints is valuable for studying biologically active conformations of peptides, contributing significantly to the field of proteomics and peptide-based drug development (Casimir et al., 2000).
Development of Novel Synthetic Pathways
In addition to traditional synthesis methods, novel pathways have been explored to create diverse derivatives of this compound. These methods involve catalytic processes and metal-free decarboxylation, expanding the range of accessible compounds and potentially leading to new therapeutic agents (Tang et al., 2015).
Biologically Active Compounds Synthesis
The synthesis of structurally complex and biologically active compounds using this compound as a starting point is a key application in medicinal chemistry. This includes the development of enzyme inhibitors and potential antineoplastic agents, demonstrating the compound's versatility in drug synthesis (Stanton et al., 1985).
Properties
IUPAC Name |
5-amino-1,2,3,5-tetrahydro-3-benzazepin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O/c11-9-8-4-2-1-3-7(8)5-6-12-10(9)13/h1-4,9H,5-6,11H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWJOGPWJTLUXTM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C(C2=CC=CC=C21)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70624636 | |
Record name | 1-Amino-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70624636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
253185-43-2 | |
Record name | 1-Amino-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70624636 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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